Cas no 942006-71-5 (8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-methyl-1,3,8-triazaspiro4.5decane-2,4-dione)

• Product Name: 8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-methyl-1,3,8-triazaspiro4.5decane-2,4-dione
• CAS No: 942006-71-5
• MF: C₁₆H₁₉N₃O₆S
• MW: 381.403562784195
• CID: 6450977
• Update Time: 2025-08-03

8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-methyl-1,3,8-triazaspiro4.5decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-methyl-1,3,8-triazaspiro4.5decane-2,4-dione
• 8-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• Inchi： 1S/C16H19N3O6S/c1-18-14(20)16(17-15(18)21)4-6-19(7-5-16)26(22,23)11-2-3-12-13(10-11)25-9-8-24-12/h2-3,10H,4-9H2,1H3,(H,17,21)
• InChI Key： WMOYFHYPSBLWSJ-UHFFFAOYSA-N
• SMILES： N1C2(CCN(S(C3=CC=C4OCCOC4=C3)(=O)=O)CC2)C(=O)N(C)C1=O

Additional information on 8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-methyl-1,3,8-triazaspiro4.5decane-2,4-dione

Comprehensive Analysis of 8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 942006-71-5)

The compound 8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 942006-71-5) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the spiro[4.5]decane core and the benzodioxine sulfonyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

One of the most frequently searched questions about this compound revolves around its synthesis and purification methods. The synthesis of 8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione typically involves multi-step organic reactions, including sulfonylation and spirocyclization. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and structural confirmation. These methods align with the growing demand for green chemistry and sustainable practices in pharmaceutical manufacturing.

The pharmacological properties of this compound are another hot topic among researchers. Preliminary studies suggest that its spirocyclic structure may contribute to enhanced metabolic stability and bioavailability, which are critical factors in drug development. The benzodioxine sulfonyl group is also being investigated for its potential role in targeting central nervous system (CNS) disorders, a field that has seen increased interest due to the rising prevalence of neurodegenerative diseases.

In the context of drug discovery, 8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is often compared to other spirocyclic compounds due to its structural similarities. This comparison is particularly relevant in discussions about structure-activity relationships (SAR), a key area of focus for medicinal chemists. The compound's ability to form stable interactions with biological targets makes it a valuable tool for understanding molecular recognition and binding affinity.

Another area of interest is the compound's potential applications in personalized medicine. With the advent of AI-driven drug design and computational chemistry, researchers are exploring how 8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione can be tailored to individual patient needs. This aligns with the broader trend toward precision medicine, where compounds with unique structural features are optimized for specific genetic profiles.

From a regulatory perspective, the compound's safety profile and toxicological data are also frequently searched topics. While 8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is not classified as a hazardous material, comprehensive studies are required to evaluate its long-term effects. This is especially important given the increasing scrutiny of pharmaceutical excipients and their impact on human health.

In summary, 8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 942006-71-5) represents a fascinating area of research with broad implications for drug development and biochemical studies. Its unique structure, combined with its potential applications in CNS disorders and personalized medicine, makes it a compound worth watching in the coming years. As research progresses, we can expect to see more insights into its mechanisms of action and therapeutic potential.